[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl](phenyl)methyl naphthalene-1-carboxylate

• Molecular Formula: C32H23FN2O2
• Molecular Weight: 486.5 g/mol
• IUPAC Name: [[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]-phenylmethyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C32H23FN2O2/c33-27-18-7-5-14-24(27)21-35-29-20-9-8-19-28(29)34-31(35)30(23-12-2-1-3-13-23)37-32(36)26-17-10-15-22-11-4-6-16-25(22)26/h1-20,30H,21H2
• InChI Key: GOLOILXZJBAMCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=NC3=CC=CC=C3N2CC4=CC=CC=C4F)OC(=O)C5=CC=CC6=CC=CC=C65

Description

{1-[(2-FLUOROPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}(PHENYL)METHYL NAPHTHALENE-1-CARBOXYLATE is a complex organic compound that belongs to the class of benzodiazole derivatives This compound is characterized by the presence of a fluorophenyl group, a benzodiazole ring, and a naphthalene carboxylate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[(2-FLUOROPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}(PHENYL)METHYL NAPHTHALENE-1-CARBOXYLATE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzodiazole Ring: This can be achieved through the cyclization of o-phenylenediamine with a suitable carboxylic acid derivative under acidic conditions.

Introduction of the Fluorophenyl Group: This step involves the nucleophilic substitution reaction where a fluorophenyl methyl halide reacts with the benzodiazole intermediate.

Coupling with Naphthalene Carboxylate: The final step involves the esterification reaction between the benzodiazole derivative and naphthalene-1-carboxylic acid in the presence of a dehydrating agent like DCC (dicyclohexylcarbodiimide).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent control of reaction parameters to ensure high yield and purity.